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Spectrometry (GC-MS)
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Compound of Interest |

Cyclopropanecarboxylic acid, 3-
(2,2-dibromoethenyl)-2,2-
Compound Name: dimethyl-, cyano(3-
phenoxyphenyl)methyl ester, (1R-
(1alpha(S*),3alpha))-

Cat. No.: B1680161

Introduction

Deltamethrin is a synthetic pyrethroid insecticide widely used in agriculture and public health to
control a variety of insect pests.[1] Due to its potential for persistence in the environment and
accumulation in the food chain, regulatory bodies worldwide have established maximum
residue limits (MRLS) for Deltamethrin in various commodities. Accurate and sensitive
analytical methods are therefore essential for monitoring its residues to ensure food safety and
environmental protection. Gas chromatography-mass spectrometry (GC-MS) is a powerful
technique for the determination of Deltamethrin residues, offering high selectivity and
sensitivity. This application note provides a detailed protocol for the analysis of Deltamethrin
residues in various matrices using the QUEChERS sample preparation method followed by GC-
MS analysis.

Experimental Protocol

1. Sample Preparation: QUEChERS Method
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The QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely
adopted sample preparation technique for the analysis of pesticide residues in food and
agricultural samples.[2][3]

Materials:

 Homogenized sample (e.qg., fruits, vegetables, soil)
o Acetonitrile (ACN)

e Magnesium sulfate (MgS0Oa4), anhydrous

e Sodium chloride (NaCl)

» Dispersive solid-phase extraction (d-SPE) sorbents (e.g., primary secondary amine - PSA,
C18)

e 50 mL centrifuge tubes

15 mL centrifuge tubes

Procedure:

o Extraction:

o

Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.[2]

o

Add 10 mL of acetonitrile.[2]

[¢]

Add the appropriate QUEChERS extraction salts (e.g., 4 g MgSOa4 and 1 g NaCl).

[¢]

Cap the tube and shake vigorously for 1 minute.[2]

o

Centrifuge at 23000 rcf for 5 minutes.[2]
e Dispersive SPE Cleanup (d-SPE):

o Take a 1 mL aliquot of the acetonitrile supernatant and transfer it to a 15 mL centrifuge
tube containing the d-SPE sorbents (e.g., 150 mg MgSOa4 and 50 mg PSA). For samples
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with high fatty content, a sorbent like C18 may be included.

o Vortex for 30 seconds.

o Centrifuge at 23000 rcf for 5 minutes.

o The resulting supernatant is ready for GC-MS analysis.

2. GC-MS Analysis

Instrumentation:

A gas chromatograph coupled to a mass spectrometer (single quadrupole or tandem

quadrupole) is used for the analysis.

GC Conditions:

Parameter

Value

Column

HP-5ms, 30 m x 0.25 mm ID, 0.25 pum film

thickness (or equivalent)[2]

Inlet Temperature 250-280 °C
Injection Mode Splitless
Injection Volume 1-2 pL

Carrier Gas

Helium at a constant flow rate of 1.0-1.2 mL/min

Oven Temperature Program

Initial temperature of 70-100°C, hold for 1-2 min,
ramp at 15-25°C/min to 280-300°C, hold for 5-
10 min.[3]

MS Conditions:
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Parameter

Value

lon Source Temperature

230-250 °C

lonization Mode

Electron lonization (EI) at 70 eV[4]

Acquisition Mode

Selected lon Monitoring (SIM) or Multiple
Reaction Monitoring (MRM)

Transfer Line Temperature

280-300 °C

Data Presentation

Table 1: GC-MS Parameters for Deltamethrin Analysis

Parameter Setting Reference
HP-5ms (30 m x 0.25 mm,

GC Column [2]
0.25 pm)

Inlet Temperature 280 °C [3]

Oven Program

100°C (1 min), 25°C/min to

. . 3]
280°C (10 min)

Carrier Gas Helium, 1.2 mL/min

MS lon Source 230 °C

MS Quadrupole 150 °C

lonization Mode Electron lonization (EI) [4]
Acquisition Mode SIM/ MRM

Table 2: Quantitative Data for Deltamethrin Analysis
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Parameter Value Reference
Retention Time (min) ~11.16 [5]
Quantifier lon (m/z) 253 [41[5]
Qualifier lons (M/z) 172,93 [5]

Limit of Detection (LOD) 0.2-0.9 ug/kg [41[6]

Limit of Quantification (LOQ) 0.5-2.77 ng/kg

[6]7]

Recovery (%) 87-94

[6]

Mandatory Visualizations
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Caption: Experimental workflow for Deltamethrin residue analysis.
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Protocol: GC-MS Analysis of Deltamethrin Residues

1. Scope

This protocol outlines the procedure for the quantitative determination of Deltamethrin residues
in food and environmental matrices by gas chromatography-mass spectrometry.

2. Principle

Deltamethrin residues are extracted from the sample matrix using the QUEChERS method. The
extract is then cleaned up using dispersive solid-phase extraction. The final extract is analyzed
by GC-MS in either Selected lon Monitoring (SIM) or Multiple Reaction Monitoring (MRM) mode
for enhanced sensitivity and selectivity.

3. Reagents and Materials

o Deltamethrin analytical standard

o Acetonitrile (pesticide residue grade)

e Magnesium sulfate (anhydrous)

e Sodium chloride

e Primary secondary amine (PSA) sorbent

o C18 sorbent (for fatty matrices)

e Helium (99.999% purity)

4. Instrumentation

o Gas chromatograph with a split/splitless injector
e Mass spectrometer (single or triple quadrupole)
e GC column: Phenyl-methyl polysiloxane stationary phase (e.g., HP-5ms)

¢ Analytical balance
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Centrifuge

Vortex mixer

5. Procedure

5.1. Standard Preparation

Prepare a stock solution of Deltamethrin (e.g., 1000 pg/mL) in a suitable solvent like ethyl
acetate.[3]

Prepare a series of working standard solutions by serial dilution of the stock solution to
create a calibration curve (e.g., 0.01 to 0.5 pg/mL).

5.2. Sample Preparation (QUEChERS)

Weigh 15 g of the homogenized sample into a 50 mL centrifuge tube.

Add 15 mL of acetonitrile.

Add 6 g of anhydrous MgSOa4 and 1.5 g of NaCl.

Cap and shake vigorously for 1 minute.

Centrifuge for 5 minutes at 4000 rpm.

Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL microcentrifuge tube
containing 150 mg of anhydrous MgSOa4 and 50 mg of PSA.

Vortex for 30 seconds.

Centrifuge for 5 minutes at 4000 rpm.

Transfer the supernatant into a vial for GC-MS analysis.

5.3. GC-MS Instrumental Analysis

Set up the GC-MS system with the conditions specified in Table 1.
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Inject 1 pL of the final extract into the GC-MS system.
Acquire data in SIM or MRM mode using the ions specified in Table 2.
. Data Analysis and Calculation

Identify the Deltamethrin peak in the sample chromatogram based on its retention time and
the presence of the quantifier and qualifier ions.

Quantify the concentration of Deltamethrin in the sample by comparing the peak area to the
calibration curve.

The concentration of Deltamethrin in the original sample is calculated using the following
formula:

Residue (mg/kg) = (C x V) /M
Where:
o C = Concentration of Deltamethrin in the final extract (ug/mL)
o V = Final volume of the extract (mL)
o M = Mass of the sample (g)
. Quality Control
Analyze a procedural blank with each batch of samples to check for contamination.
Analyze a matrix-matched standard to assess matrix effects.

Analyze a spiked sample to determine the recovery of the method. The recovery should
typically be within 70-120%.
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Caption: Logical relationship of the analytical process.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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